Isoprothiolane-d4

• CAS: 1715020-82-8

Core Science & Biosynthesis

Technical Guide: Isoprothiolane-d4 – Physicochemical Profiling and Analytical Applications

Core Directive & Executive Summary

Isoprothiolane-d4 (CAS: 1715020-82-8) is the stable isotope-labeled analog of Isoprothiolane, a systemic fungicide and plant growth regulator widely used in agriculture to control rice blast (Magnaporthe grisea) and planthoppers.

In high-precision analytical chemistry, Isoprothiolane-d4 serves as the critical Internal Standard (IS) for Isotope Dilution Mass Spectrometry (IDMS). Its physicochemical behavior mirrors the non-deuterated parent compound during extraction and chromatographic separation, while its distinct mass shift (+4 Da) allows for differentiation and correction of matrix effects in LC-MS/MS workflows.

This guide provides a comprehensive technical profile of Isoprothiolane-d4, detailing its physicochemical properties, structural integrity, and a validated protocol for its application in residue analysis.

Identity & Physicochemical Properties[1][2]

The following data characterizes high-purity (>98%) Isoprothiolane-d4 intended for use as a certified reference material (CRM) or analytical standard.

Table 1: Physicochemical Specifications

Property	Specification
Chemical Name	Diisopropyl 1,3-dithiolan-2-ylidenemalonate-d4
CAS Number	1715020-82-8
Parent Compound CAS	50512-35-1 (Isoprothiolane)
Molecular Formula	C₁₂H₁₄D₄O₄S₂
Molecular Weight	294.42 g/mol (Parent: 290.40 g/mol )
Isotopic Purity	≥ 99 atom % D
Chemical Purity	≥ 98%
Appearance	Off-white to light yellow crystalline solid
Melting Point	50 – 55 °C (Consistent with parent)
Solubility	Soluble in Acetone, Chloroform, Methanol, Acetonitrile.Low solubility in Water (~48 mg/L).[1][2][3][4][5]
Storage Stability	Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

Structural Analysis & Labeling

Isoprothiolane-d4 is deuterated at the 4,4,5,5-positions of the 1,3-dithiolane ring .[1][4] This specific labeling position is metabolically stable and resistant to back-exchange in aqueous solvents, ensuring the integrity of the internal standard during extraction.

Figure 1: Structural Representation The diagram below illustrates the chemical structure, highlighting the deuterated ethylene bridge on the dithiolane ring.

Caption: Structural logic of Isoprothiolane-d4 showing the stable isotope labeling on the dithiolane ring.

Analytical Application: Residue Analysis in Rice

The primary application of Isoprothiolane-d4 is in the quantification of pesticide residues in complex food matrices (e.g., brown rice, straw) using LC-MS/MS. The following protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, adapted for high-sensitivity detection.

Experimental Protocol: QuEChERS Extraction with IDMS

Objective: Quantify Isoprothiolane in rice samples correcting for matrix suppression using Isoprothiolane-d4.

Reagents Required:

• Internal Standard Solution: Isoprothiolane-d4 (10 µg/mL in Acetonitrile).

• Extraction Solvent: Acetonitrile (LC-MS grade) with 1% Acetic Acid.

• Salts: MgSO₄ (anhydrous), NaOAc (Sodium Acetate).

• Clean-up Sorbent: Primary Secondary Amine (PSA) + C18.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh 10.0 g of homogenized rice sample into a 50 mL centrifuge tube.

  • Add 10 mL of HPLC-grade water and vortex for 1 min to hydrate the matrix.

• Internal Standard Spiking (Critical Step):

  • Add 50 µL of Isoprothiolane-d4 working solution (10 µg/mL) to the hydrated sample.

  • Target Concentration: 50 ng/g (ppb) in the final sample.

  • Vortex for 30 seconds and allow to equilibrate for 15 minutes. This ensures the IS binds to the matrix similarly to the analyte.

• Extraction:

  • Add 10 mL of Acetonitrile (1% Acetic Acid).

  • Shake vigorously (mechanical shaker) for 1 minute.

  • Add QuEChERS salt packet (4 g MgSO₄, 1 g NaOAc).

  • Immediately shake vigorously for 1 minute to prevent MgSO₄ agglomeration.

  • Centrifuge at 4,000 rpm for 5 minutes.

• Dispersive Solid Phase Extraction (d-SPE) Clean-up:

  • Transfer 1 mL of the supernatant (acetonitrile layer) to a d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 3 minutes.

• Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Inject into LC-MS/MS (e.g., ESI+ mode).

LC-MS/MS Transition Parameters

To ensure specificity, monitor the following MRM (Multiple Reaction Monitoring) transitions:

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)
Isoprothiolane	291.1 [M+H]⁺	249.1	119.0
Isoprothiolane-d4	295.1 [M+H]⁺	253.1	123.0

Note: The +4 Da shift is maintained in the product ions, confirming the stability of the dithiolane ring during fragmentation.

Analytical Workflow Visualization

The following diagram maps the logical flow of the IDMS protocol, highlighting where the self-validating correction occurs.

Caption: Workflow for Isoprothiolane residue analysis using d4-labeled internal standard correction.

Handling, Stability, and Safety

Storage Protocols

• Temperature: Long-term storage at -20°C is mandatory to prevent degradation.

• Atmosphere: Store under Argon or Nitrogen to prevent oxidation of the sulfur moieties.

• Solution Stability: Stock solutions in acetonitrile are stable for up to 6 months at -20°C. Working standards should be prepared weekly.

Safety Profile (GHS Classification)

Isoprothiolane-d4 retains the toxicological properties of the parent compound.

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[6]

  • H411: Toxic to aquatic life with long-lasting effects.

• PPE: Wear nitrile gloves, safety goggles, and use within a fume hood to avoid inhalation of dust/aerosols.

References

• LGC Standards. Isoprothiolane-d4 Reference Standard Data Sheet. Retrieved from

• Toronto Research Chemicals. Isoprothiolane-d4 Safety Data Sheet (SDS). Retrieved from

• PubChem. Isoprothiolane Compound Summary (CID 39681). National Library of Medicine. Retrieved from

• MedChemExpress. Isoprothiolane-d4 Product Information. Retrieved from

Sources

• 1. Isoprothiolane-d4 | CymitQuimica [cymitquimica.com]
• 2. nichino.co.jp [nichino.co.jp]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Isoprothiolane-d4 | CAS 1715020-82-8 | LGC Standards [lgcstandards.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. hoelzel-biotech.com [hoelzel-biotech.com]

Precision Quantitation of Isoprothiolane via Isotope Dilution Mass Spectrometry: A Technical Guide

Executive Summary: The Necessity of Isotopic Precision

Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate) is a systemic fungicide and plant growth regulator pivotal in controlling rice blast (Pyricularia oryzae).[1] Due to strict Maximum Residue Limits (MRLs) globally—often as low as 0.01 mg/kg in the EU and Japan—trace analysis requires high-sensitivity LC-MS/MS workflows.

The use of Isoprothiolane-d4 as an Internal Standard (IS) is not merely a procedural formality; it is a kinetic necessity. The complex matrix of rice (high starch, lipid content) induces significant ion suppression in Electrospray Ionization (ESI). Only a co-eluting, stable isotope-labeled analogue can actively correct for these matrix effects, retention time shifts, and extraction inefficiencies.

This guide details the structural architecture, analytical behavior, and validation protocols for Isoprothiolane-d4, specifically focusing on the 1,3-dithiolane-4,4,5,5-d4 labeling pattern.

Isotopic Architecture & Stability

The "Gold Standard" Labeling Pattern

Commercially available Isoprothiolane-d4 typically follows two patterns: labeling on the isopropyl esters or labeling on the dithiolane ring. For rigorous quantitative workflows, the Ring-Labeled (d4) variant is superior.

• Chemical Name: Dipropan-2-yl 2-(4,4,5,5-tetradeuterio-1,3-dithiolan-2-ylidene)propanedioate.[2]

• Label Position: The four deuterium atoms replace the hydrogen atoms on the ethylene bridge of the 1,3-dithiolane ring.

Structural Logic & Stability

The choice of the dithiolane ring for deuteration is governed by metabolic and chemical stability.

• Metabolic Robustness: Isoprothiolane degrades primarily via the hydrolysis of its isopropyl ester groups into mono- and dicarboxylic acids. If the deuterium label were placed on the isopropyl groups, hydrolysis would result in the loss of the label, rendering the IS useless for tracking downstream metabolites or degradation products.

• Non-Exchangeable Positions: The protons on the ethylene bridge (positions 4 and 5 of the ring) are chemically inert under standard extraction conditions (pH 4–8). They do not undergo deuterium-hydrogen exchange with protic solvents (methanol/water), ensuring the mass shift remains constant.

Isotopic Fidelity (Cross-Talk Analysis)

Isoprothiolane (

) contains two sulfur atoms.[3]

• Native Mass (M): ~290.06 Da.

• Natural Isotopes:

  has a natural abundance of ~4.2%. Consequently, the M+2 peak (one ) is significant, and the M+4 peak (two ) is theoretically possible but statistically rare (<0.2%).

• Interference Check: The d4 label shifts the precursor mass by +4 Da (m/z 291

  295). This +4 shift is sufficient to move the IS precursor ion clear of the native compound's M+2 isotopic envelope, preventing "cross-talk" where the native analyte contributes signal to the IS channel.

Analytical Workflow: LC-MS/MS Protocol

Sample Preparation: Modified QuEChERS

Rice matrices are challenging due to co-extracted lipids and starch. A buffered QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol is required to maintain pH stability and prevent acid-labile degradation.

Workflow Diagram

The following diagram outlines the critical path from homogenization to injection.

Figure 1: Modified QuEChERS extraction workflow for Isoprothiolane in rice matrices.

LC-MS/MS Parameters

• Ionization: ESI Positive (

  ).

• Column: C18 (e.g., 100mm x 2.1mm, 1.7µm).

• Mobile Phase:

  • A: 5mM Ammonium Formate in Water + 0.1% Formic Acid.

  • B: Methanol + 0.1% Formic Acid.

  • Note: Methanol is preferred over Acetonitrile for dithiolanes to maximize ionization efficiency.

MRM Transition Table

The following transitions monitor the specific fragmentation of the isopropyl esters and the dithiolane ring.

Compound	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)	Dwell Time (ms)
Isoprothiolane	291.1	249.1	207.1	15 / 25	50
Isoprothiolane-d4	295.1	253.1	211.1	15 / 25	50

Fragmentation Logic:

• : Loss of one propene molecule ( , 42 Da) from an isopropyl ester.
• : Loss of two propene molecules (cumulative 84 Da).

• d4 Behavior: Since the label is on the ring (not the isopropyls), the neutral loss of propene (42 Da) remains unchanged. The product ions retain the +4 Da shift (

  ), confirming the label is retained in the fragment.

Mechanism of Action & Fragmentation Pathway

Understanding the fragmentation allows for troubleshooting "false positives." The fragmentation pathway is driven by the instability of the ester groups under Collision-Induced Dissociation (CID).

Figure 2: CID Fragmentation pathway showing the sequential loss of isopropyl groups.

Validation & Troubleshooting

Deuterium Isotope Effect on Retention Time

In Reverse Phase LC (RPLC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts due to the slightly lower lipophilicity of the C-D bond compared to the C-H bond.

• Expected Shift: For Isoprothiolane-d4, expect a retention time shift of -0.02 to -0.05 minutes relative to the native peak.

• Action: Ensure the integration window in your software (e.g., MassHunter, Analyst) is wide enough to capture both, or set relative retention time (RRT) windows.

Matrix Effects & Ion Suppression

Rice extracts contain high levels of phospholipids (phosphatidylcholines) which compete for charge in the ESI source.

• Calculation:

• Role of IS: While absolute recovery might drop to 70-80% due to suppression, the Ratio of Native/IS remains constant because the co-eluting d4-IS experiences the exact same suppression environment at that specific retention time.

Linearity and Sensitivity[4]

• Linear Range: Typically 0.5 ng/mL to 100 ng/mL.

• Weighting: Use

  weighting for calibration curves to improve accuracy at the lower end (near MRL).

References

• Food and Agriculture Organization (FAO). (2017). Isoprothiolane: Report of the Joint Meeting on Pesticide Residues (JMPR).Link

• PubChem. (2025).[4] Isoprothiolane Compound Summary. National Library of Medicine. Link

• EURL-Cereals. (2010). Validation Report: Determination of isoprothiolane residues in rice by QuEChERS and GC-MS/MS. DTU National Food Institute.[5] Link

• LGC Standards. (2024). Isoprothiolane-d4 Product Specification & Structure.Link

Sources

• 1. fao.org [fao.org]
• 2. Isoprothiolane-d4 | CAS 1715020-82-8 | LGC Standards [lgcstandards.com]
• 3. lcms.cz [lcms.cz]
• 4. Leukotriene D4 | C25H40N2O6S | CID 5280878 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]

Precision Quantitation of Isoprothiolane in Complex Agronomic Matrices via Isotope Dilution Mass Spectrometry (IDMS)

Document Type: Technical Application Guide Subject: Isoprothiolane-d4 (CAS: 1715020-82-8 / Unlabeled Parent CAS: 50512-35-1) Target Audience: Analytical Chemists, Toxicologists, and Regulatory Compliance Officers

Executive Summary

The accurate quantification of Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate)—a systemic fungicide critical for controlling Magnaporthe oryzae (rice blast)—presents significant bioanalytical challenges. Rice matrices are chemically complex, rich in lipids, pigments, and carbohydrates that cause severe signal suppression during Electrospray Ionization (ESI).

This guide details the application of Isoprothiolane-d4 , a stable isotope-labeled internal standard (SIL-IS), to neutralize these matrix effects. By employing Isotope Dilution Mass Spectrometry (IDMS), laboratories can achieve compliance with stringent Maximum Residue Limits (MRLs) (typically 0.01–0.05 mg/kg) with high precision, bypassing the need for labor-intensive standard addition methods.

The Chemical Basis: Isoprothiolane-d4

To ensure data integrity, the internal standard must mirror the physicochemical behavior of the analyte without interfering with its detection. Isoprothiolane-d4 is engineered to meet these criteria.

Structural Specifications

• Analyte: Isoprothiolane (

  , MW 290.40)

• Internal Standard: Isoprothiolane-d4 (

  , MW 294.42)

• Labeling Position: The deuterium labeling is typically located on the 1,3-dithiolane ring (positions 4 and 5).

  • Why this matters: Labeling the ring rather than the isopropyl ester groups provides superior metabolic and chemical stability. The ester groups are susceptible to hydrolysis (forming the monoester metabolite M-2), whereas the dithiolane ring remains intact during standard QuEChERS extraction protocols.

Mechanism of Correction

Because Isoprothiolane-d4 co-elutes with the native analyte, it experiences the exact same ionization environment at the moment of detection. Any suppression of the analyte signal by co-eluting matrix components (e.g., phospholipids in brown rice) is mirrored by the internal standard. The ratio of their responses remains constant, yielding a corrected quantitative result.

The Analytical Challenge: Matrix Effects in Rice

Rice grain and straw are "difficult" matrices in pesticide residue analysis due to high concentrations of co-extractives.

Matrix Component	Impact on LC-MS/MS	Consequence without IS
Phospholipids	Competition for charge in the ESI droplet surface.	Signal Suppression (False Negatives)
Pigments (Chlorophyll)	Accumulation on the analytical column; retention time shifts.	Peak Broadening / Drift
Carbohydrates	Increased viscosity of the spray droplet; poor desolvation.	Reduced Sensitivity

Figure 1: Mechanism of Matrix Effect Compensation

Caption: The diagram illustrates how the internal standard suffers the exact same ionization suppression as the analyte, ensuring the final calculated ratio remains accurate.

Validated Experimental Protocol

This protocol integrates Isoprothiolane-d4 into a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) workflow.

Reagents and Standards

• Stock Solution A (Native): 1000 mg/L Isoprothiolane in Acetonitrile (ACN).

• Stock Solution B (IS): 100 mg/L Isoprothiolane-d4 in ACN.

• Working IS Solution: Dilute Stock B to 10 µg/mL in ACN.

Sample Preparation (Step-by-Step)

• Homogenization: Pulverize rice grain (brown or polished) to a fine powder (< 1 mm).

• Weighing: Weigh 10.0 g of sample into a 50 mL FEP centrifuge tube.

• Hydration: Add 10 mL of HPLC-grade water. Vortex and let stand for 15 minutes.

• Internal Standard Spiking (CRITICAL):

  • Add 50 µL of Working IS Solution (Isoprothiolane-d4) to the slurry before extraction solvent is added.

  • Rationale: Spiking at this stage corrects for recovery losses during the partition step, not just instrument variability.

• Extraction: Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid. Shake vigorously for 1 min.

• Partitioning: Add QuEChERS salt kit (4g MgSO4, 1g NaCl). Shake immediately for 1 min to prevent agglomeration. Centrifuge at 4000 rpm for 5 min.

• Clean-up (d-SPE): Transfer 1 mL of supernatant to a d-SPE tube containing 150 mg MgSO4, 50 mg PSA (Primary Secondary Amine), and 50 mg C18.

  • Note: C18 is essential for rice to remove lipids

Protocols & Analytical Methods

Precision Quantitation of Isoprothiolane: A Bioanalytical Guide Using Isoprothiolane-d4

Executive Summary & Scientific Rationale

Objective: To establish a robust, FDA-compliant protocol for the quantitation of Isoprothiolane in complex biological matrices (plasma, tissue, or agricultural commodities) using Isoprothiolane-d4 as a Stable Isotope-Labeled Internal Standard (SIL-IS).

The Challenge: Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate) is a dithiolane fungicide and hepatic therapeutic agent. Its analysis via LC-MS/MS is susceptible to matrix effects (ion suppression/enhancement) and retention time shifts. External calibration often fails to compensate for these variances, leading to quantitation errors >20%.

The Solution (Isoprothiolane-d4): The use of Isoprothiolane-d4 (Ring-d4) provides a kinetic and physicochemical mirror to the analyte. By co-eluting with the analyte, it experiences the exact same ionization environment, allowing for the calculation of a Relative Response Factor (RRF) that mathematically nullifies matrix interferences.

Chemical Identity & Materials

To ensure assay reproducibility, the correct SIL-IS structure must be selected. Ring-deuteration is preferred over ester-deuteration to prevent label loss during potential metabolic hydrolysis.

Compound	Chemical Name	Formula	MW (Da)	CAS No.[1][2][3]
Isoprothiolane	Diisopropyl 1,3-dithiolan-2-ylidenemalonate		290.40	50512-35-1
Isoprothiolane-d4	Diisopropyl (4,4,5,5-d4)-1,3-dithiolan-2-ylidenemalonate		294.42	1715020-82-8

Reagents:

• Solvents: LC-MS Grade Acetonitrile (ACN) and Methanol (MeOH).

• Additives: Formic Acid (FA) or Ammonium Formate (for protonation facilitation).

• Water: Milli-Q (18.2 MΩ·cm).

Experimental Protocol: LC-MS/MS Optimization

Mass Spectrometry Parameters (MRM)

The following transitions are optimized for a Triple Quadrupole (QqQ) system operating in Positive Electrospray Ionization (ESI+) mode.

• Ionization Source: ESI Positive

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 400°C

Table 1: MRM Transitions

Analyte	Precursor (m/z)	Product (m/z)	Role	Collision Energy (eV)	Mechanism
Isoprothiolane	291.1	249.1	Quantifier	15	Loss of Propene ( )
291.1	207.1	Qualifier	25	Loss of 2x Propene
Isoprothiolane-d4	295.1	253.1	Quantifier	15	Ring-d4 retained
295.1	211.1	Qualifier	25	Ring-d4 retained

Chromatographic Conditions

Isoprothiolane is moderately hydrophobic (

). A C18 column provides optimal retention.

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2-5 µL.

Gradient Profile:

• 0.0 - 1.0 min: 10% B (Isocratic hold)

• 1.0 - 6.0 min: 10%

  95% B (Linear Ramp)

• 6.0 - 8.0 min: 95% B (Wash)

• 8.0 - 10.0 min: 10% B (Re-equilibration)

Calculating Response Factors (RRF)

The core of this methodology is the Relative Response Factor (RRF) .[4] Unlike a simple Response Factor (RF = Area/Conc), the RRF accounts for the internal standard.

The Mathematical Model

The RRF is derived from the ratio of the analyte's response to the internal standard's response.[5][6]

[6]

Where:

• = Peak Area of Isoprothiolane
• = Peak Area of Isoprothiolane-d4
• = Concentration of Isoprothiolane
• = Concentration of Isoprothiolane-d4 (Constant)

Calibration Curve Construction (Linear Regression)

For regulated drug development (FDA/EMA), a single-point RRF is insufficient. You must construct a calibration curve plotting the Area Ratio against the Concentration Ratio .

• Prepare 6-8 Calibrators: Vary Isoprothiolane concentration (e.g., 1 ng/mL to 1000 ng/mL).

• Spike Constant IS: Add Isoprothiolane-d4 to all samples at a fixed concentration (e.g., 50 ng/mL).

• Plot:

  • Y-Axis: Area Ratio (

    )

  • X-Axis: Concentration Ratio (

    ) or Nominal Concentration ( )

• Regression: Apply Linear Regression (

  ) with weighting.

The Slope (

) of this line is effectively the RRF.

Calculation of Unknowns

Once the calibration curve is established, unknown sample concentrations are calculated as:

(Note: If plotting Area Ratio vs Nominal Conc,

is already factored into the slope).

Workflow Visualization

The following diagram illustrates the critical path from sample preparation to RRF validation.

Figure 1: End-to-end workflow for Isoprothiolane quantitation using Isotope Dilution Mass Spectrometry (IDMS).

Validation & Acceptance Criteria (FDA/EMA)

To ensure scientific integrity, the following criteria must be met during method validation:

• IS Response Variability:

  • Monitor the raw peak area of Isoprothiolane-d4 across the entire run.

  • Acceptance: The IS response in any sample should not deviate >50% from the mean IS response of the calibrators. A trend (drifting signal) indicates instrument fouling or matrix accumulation.

• Selectivity:

  • Inject a "Double Blank" (Matrix without Analyte or IS).

  • Acceptance: Interference at the IS retention time must be < 5% of the average IS response.

• Linearity:

  • The correlation coefficient (

    ) of the calibration curve must be > 0.99 .[7]

• Accuracy & Precision:

  • Back-calculated concentrations of calibrators must be within ±15% of nominal (±20% for LLOQ).

Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
IS Area Variation	Matrix Effect (Suppression)	Switch from Protein Precipitation to SPE; Dilute sample.
RT Shift between Analyte/IS	Deuterium Isotope Effect	Slight shifts (<0.05 min) are normal. Ensure integration windows are wide enough.
Cross-Talk	Mass Resolution	Ensure >3 Da separation between Analyte and IS precursor. (291 vs 295 is sufficient).

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Separation Science. (2024). Relative Response Factor: Accurate Quantification in Chromatography. Retrieved from [Link]

• PubChem. (2025).[8] Isoprothiolane Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Isoprothiolane-d4 | CAS 1715020-82-8 | LGC Standards [lgcstandards.com]
• 2. イソプロチオラン PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. fao.org [fao.org]
• 4. sepscience.com [sepscience.com]
• 5. Response factor - Wikipedia [en.wikipedia.org]
• 6. Basic calculations with internal standards - Chromatography Forum [chromforum.org]
• 7. lcms.cz [lcms.cz]
• 8. Isoprothiolane | C12H18O4S2 | CID 39681 - PubChem [pubchem.ncbi.nlm.nih.gov]

Storage and handling protocols for Isoprothiolane-d4 solutions

Application Note: Strategic Storage and Handling of Isoprothiolane-d4 Internal Standards

Abstract

Isoprothiolane-d4 (Diisopropyl-d4 1,3-dithiolan-2-ylidenemalonate) is the critical stable isotope-labeled internal standard (SIL-IS) used for the quantification of Isoprothiolane residues in agricultural commodities and environmental matrices via LC-MS/MS. While chemically robust in solid form, the solution-state stability of Isoprothiolane-d4 is compromised by specific degradation pathways—primarily ester hydrolysis and photolytic cleavage of the dithiolane ring. This application note details a self-validating protocol for the preparation, storage, and handling of Isoprothiolane-d4, ensuring long-term isotopic fidelity and quantitative accuracy.

Physicochemical Profile & Stability Mechanisms

To design a robust handling protocol, one must first understand the molecular vulnerabilities of Isoprothiolane-d4.

Property	Characteristic	Implication for Handling
Chemical Class	Dithiolane / Malonate Ester	Susceptible to hydrolysis at ester linkages; sensitive to oxidation at sulfur atoms.
Label Position	Isopropyl groups ( )	Generally non-exchangeable protons (stable), unlike acidic protons.
LogP	~2.8 (Lipophilic)	High affinity for plastics; Glassware is mandatory to prevent sorption losses.
Solubility	Low in Water (<50 mg/L)	Do not use aqueous buffers for stock storage. Use pure organic solvents.
pKa	N/A (Non-ionizable ester)	pH control is critical only to prevent hydrolysis, not for solubility.

Critical Degradation Pathways

• Hydrolysis (The Primary Threat): Isoprothiolane contains two ester groups. In the presence of water and extreme pH (especially alkaline conditions, pH > 8), these esters hydrolyze, stripping the isopropyl-d4 groups and destroying the internal standard signal.

• Photolysis: The 1,3-dithiolane ring absorbs UV light. Prolonged exposure to sunlight or broad-spectrum lab lighting can induce ring cleavage or oxidation (sulfoxide formation), leading to mass shifts that render the IS undetectable in the specific MRM channel.

Protocol: Preparation of Primary Stock Solutions

Objective: Create a stable, high-concentration master stock (1.0 mg/mL) suitable for long-term storage (>12 months).

Reagents & Equipment

• Solvent: Acetonitrile (LC-MS Grade). Note: Acetonitrile is preferred over Methanol for long-term stock storage to eliminate the theoretical risk of transesterification, although Methanol is acceptable for working solutions.

• Container: Class A Volumetric Flask (Amber Glass).

• Storage Vials: 2 mL Amber Borosilicate Glass Vials with PTFE-lined screw caps.

Step-by-Step Workflow

• Equilibration: Allow the Isoprothiolane-d4 solid vial to reach room temperature (20–25°C) inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold hygroscopic solid.

• Gravimetric Weighing: Weigh 10.0 mg (±0.1 mg) of Isoprothiolane-d4 into a 10 mL volumetric flask.

  • Validation Step: Record the exact weight to 5 decimal places. Calculate the true concentration correcting for chemical purity (usually >98%) and isotopic purity.

• Dissolution: Add approximately 8 mL of Acetonitrile. Sonicate for 2 minutes at ambient temperature.

  • Visual Check: Ensure no crystals remain at the meniscus.

• Volume Adjustment: Dilute to volume with Acetonitrile. Invert 10 times to mix.

• Aliquoting: Immediately transfer the solution into amber glass vials (approx. 1 mL per vial). Minimize headspace to reduce oxidation risk.

• Sealing: Cap tightly with PTFE-lined caps. Parafilm is not recommended for -20°C storage as it becomes brittle; use proper cryo-compatible caps.

Figure 1: Workflow for the preparation of primary stock solutions ensuring minimal moisture introduction and photodegradation.

Storage & Stability Protocols

Parameter	Primary Stock (1 mg/mL)	Working Standard (e.g., 1 µg/mL)
Solvent Matrix	100% Acetonitrile	50:50 ACN:Water (or initial mobile phase)
Temperature	-20°C (Freezer)	4°C (Refrigerator)
Container	Amber Glass + PTFE Cap	Amber Glass / Silanized Glass
Shelf Life	2 Years	< 1 Month
Light Exposure	Strict Dark	Minimal (Benchtop < 4 hours)

The "Thaw-Mix" Rule: When retrieving a frozen stock aliquot:

• Thaw completely at room temperature.

• Vortex for 10 seconds. (Solvent stratification occurs during freezing; the top layer may be more dilute than the bottom if not mixed).

• Inspect for precipitates. If solids are visible, sonicate for 30 seconds.

Usage in LC-MS/MS: The Self-Validating System

To ensure the Isoprothiolane-d4 is performing correctly, integrate these checks into your analytical batch.

A. The "Zero-Injection" Check

Inject a "Double Blank" (Solvent only) followed by a "Blank + IS".

• Requirement: The Double Blank must show < 5% of the IS signal at the IS retention time.

• Why? This confirms no carryover from the injector.

B. The Deuterium Scramble Check (Purity Verification)

Inject a high concentration of the Native Isoprothiolane (unlabeled) without IS. Monitor the IS transition channel .

• Requirement: The native analyte should not contribute significant signal to the IS channel (Crosstalk < 0.5%).

• Mechanism:[1][2] If the native drug shows up in the d4 channel, your mass resolution is too low, or the native contains naturally occurring isotopes that interfere.

C. Retention Time Locking

The d4-analog should elute at the exact same time (or within ±0.02 min) as the native Isoprothiolane.

• Warning: If Isoprothiolane-d4 elutes significantly earlier than the native, it suggests a "Deuterium Isotope Effect" on the column, which is rare for d4 but possible. If it elutes later, your column may be overloaded.

Figure 2: Logic flow for validating the isotopic purity and channel specificity of Isoprothiolane-d4 before batch analysis.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Loss of IS Signal	Hydrolysis of ester groups.	Check pH of mobile phase. Ensure samples were not stored in alkaline buffers (>pH 8). Prepare fresh working standard.
New Peak (+16 Da)	Oxidation (Sulfoxide formation).	Check if stock was exposed to air/light. Use fresh aliquot. Add antioxidant (e.g., Ascorbic acid) if matrix is oxidative.
Tailing Peak Shape	Sorption to plastic tubing/vials.	Switch to glass inserts. Replace PEEK tubing with stainless steel or passivated hardware if severe.
Area Variation >15%	Matrix Effect (Suppression).	The IS is not compensating correctly. Dilute sample or improve cleanup (e.g., QuEChERS dSPE).

References

• Food and Agriculture Organization (FAO). (2017). Isoprothiolane: Pesticide Residues in Food - 2017 Evaluations. FAO Plant Production and Protection Paper. Link

• Toronto Research Chemicals. (2023). Isoprothiolane-d4 Product Datasheet and Stability. Link

• Mastovska, K., & Lehotay, S. J. (2004). Practical approaches to fast gas chromatography-mass spectrometry methods for the determination of pesticide residues. Journal of Chromatography A. Link (Contextual reference for IS usage in pesticide analysis).

• Sigma-Aldrich (Merck). Isoprothiolane Reference Standard Safety Data Sheet. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mechanism and Kinetics of Prothioconazole Photodegradation in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low recovery of Isoprothiolane-d4 in soil samples

Welcome to the technical support center for the analysis of Isoprothiolane-d4 in soil samples. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges with low recovery during experimental analysis. As Senior Application Scientists, we have compiled this guide based on established analytical principles and field-proven insights to ensure the scientific integrity and success of your work.

Introduction

Isoprothiolane-d4, the deuterated analog of the fungicide Isoprothiolane, is commonly used as an internal standard in residue analysis to ensure accuracy and precision.[1][2] However, achieving consistent and high recovery of this internal standard from complex soil matrices can be challenging. Low recovery of Isoprothiolane-d4 can compromise the reliability of the entire analytical method, leading to inaccurate quantification of the target analyte. This guide will walk you through potential causes of low recovery and provide systematic troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is a typical acceptable recovery range for Isoprothiolane-d4 in soil samples?

A1: For regulatory purposes, a typical acceptable recovery range for pesticide residues in soil is between 70% and 120%, with a relative standard deviation (RSD) of ≤20%.[3] However, for internal standards like Isoprothiolane-d4, a more consistent and narrower recovery range (e.g., 80-110%) is often desired to ensure the robustness of the method.

Q2: My Isoprothiolane-d4 recovery is consistently low across all my soil samples. Where should I start troubleshooting?

A2: If you are observing consistently low recovery, it is advisable to first check the preparation and concentration of your Isoprothiolane-d4 spiking solution. Errors in dilution or degradation of the stock solution are common culprits. Prepare a fresh working standard and inject it directly into the analytical instrument to verify its concentration and purity.

Q3: Can the type of soil I am working with affect the recovery of Isoprothiolane-d4?

A3: Absolutely. Soil is a highly heterogeneous matrix, and its composition can significantly impact analyte recovery.[4] Key soil properties to consider are:

• Organic Matter Content: Soils with high organic matter content tend to exhibit stronger adsorption of organic compounds like Isoprothiolane, which can lead to lower extraction efficiency.[5][6]

• Clay Content and Type: Clay minerals can also adsorb pesticides, affecting their availability for extraction.

• pH: Isoprothiolane is known to be stable at neutral and acidic pH but degrades under alkaline conditions (pH 9).[7] If your soil is alkaline, this could be a cause for low recovery.

Q4: I am using the QuEChERS method. Is it suitable for Isoprothiolane-d4 in soil?

A4: Yes, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely accepted and effective technique for the extraction of pesticide residues, including Isoprothiolane, from soil matrices.[7][8] However, the standard QuEChERS procedure may need optimization depending on the specific soil type and analytical instrumentation.

In-Depth Troubleshooting Guide for Low Isoprothiolane-d4 Recovery

This guide provides a systematic approach to identifying and resolving the root causes of low Isoprothiolane-d4 recovery.

Sample Handling and Storage

Improper handling and storage of soil samples can lead to the degradation of Isoprothiolane-d4 before analysis even begins.

Potential Issue: Degradation of Isoprothiolane-d4 in the soil matrix after sampling.

Troubleshooting Steps:

• Storage Conditions: Store soil samples at or below -18°C immediately after collection to minimize microbial and chemical degradation.[9]

• Holding Time: Analyze samples as soon as possible after collection. If long-term storage is necessary, ensure the stability of Isoprothiolane-d4 in your specific soil type has been validated.

• Homogenization: Ensure the soil sample is thoroughly homogenized before taking a subsample for extraction. This is crucial for achieving reproducible results.

Extraction Efficiency

The extraction step is critical for transferring Isoprothiolane-d4 from the soil matrix into the solvent. Incomplete extraction is a primary cause of low recovery.

dot

Sources

• 1. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 2. Behavior of isoprothiolane and fipronil in paddy water, soil, and rice plants after nursery-box or submerged applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. The influence of soil organic matter content on the toxicity of pesticides to the springtail Folsomia candida - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. fao.org [fao.org]
• 8. researchgate.net [researchgate.net]
• 9. npra.gov.my [npra.gov.my]

Technical Support Center: Isoprothiolane-d4 Stability &amp; Degradation

Topic: Degradation Products & Stability of Isoprothiolane-d4 in Aqueous Solution Document ID: TS-ISO-D4-001 Last Updated: 2025-05-27

Executive Summary & Core Principles

Isoprothiolane-d4 (Diisopropyl 1,3-dithiolan-2-ylidenemalonate-d4) is the stable isotope-labeled internal standard (IS) used for the quantification of Isoprothiolane. Its utility relies entirely on the assumption that it behaves identically to the analyte. However, in aqueous solutions, Isoprothiolane is chemically unstable , primarily susceptible to alkaline hydrolysis and photolysis .

Critical Warning for Analysts: If your specific Isoprothiolane-d4 product carries the deuterium label on the isopropyl ester groups (rather than the dithiolane ring), hydrolysis will result in the loss of the isotopic tag , causing the Internal Standard to "disappear" from the mass spec channel or shift mass, leading to catastrophic quantification errors.

Degradation Pathways & Mechanisms

Understanding the degradation mechanism is the first step in troubleshooting signal loss.

A. Hydrolysis (pH-Driven)

Isoprothiolane contains two ester linkages. In aqueous environments, particularly at pH > 7.0 , these bonds undergo nucleophilic attack by hydroxide ions.

• Primary Product: Monoisopropyl ester of 1,3-dithiolan-2-ylidenemalonate.

• Secondary Product: 1,3-dithiolane-2-ylidene malonic acid (Di-acid form).

• Kinetics: Hydrolysis follows pseudo-first-order kinetics and is significantly faster in alkaline buffers (pH 9) compared to acidic buffers (pH 4-5).

B. Photolysis (Light-Driven)

The dithiolane ring is sensitive to UV radiation. Exposure to light (sunlight or laboratory fluorescent light) accelerates ring cleavage.

• Mechanism: Photo-excitation leads to the rupture of the C-S bonds in the dithiolane ring.

• Products: Dithiolane ring cleavage products, sulfoxides, and decarboxylated derivatives.

C. Pathway Visualization

Figure 1: Degradation pathways of Isoprothiolane-d4. Red paths indicate pH-driven hydrolysis; Yellow paths indicate light-driven photolysis.

Troubleshooting Guide: Signal Loss & Ghost Peaks

Scenario 1: IS Signal Intensity Drops Over Time in Autosampler

Diagnosis: The sample solvent is likely aqueous or contains a high pH buffer, causing hydrolysis while samples wait for injection.

Parameter	Check	Action
Solvent pH	Is the aqueous mobile phase or diluent > pH 7?	Adjust to pH 4.0 - 5.0 using 0.1% Formic Acid or Acetate buffer. Isoprothiolane is most stable in acidic conditions [1].
Temperature	Is the autosampler at room temperature?	Cool to 4°C. Hydrolysis rates increase exponentially with temperature.
Solvent Composition	Is the sample 100% aqueous?	Increase Organic Content. Maintain at least 10-20% Acetonitrile/Methanol in the final vial to suppress hydrolysis.

Scenario 2: Appearance of "Ghost Peaks" or Interfering Transitions

Diagnosis: Photodegradation or Deuterium-Hydrogen (D-H) Exchange.

• Issue: If you see a peak appearing at the mass of the unlabeled parent (M+0) or an M-2 mass.

• Root Cause: If the d4 label is on an exchangeable position (rare for C-D bonds, but possible if adjacent to activating groups like carbonyls) or if the IS contains impurities.

• Immediate Fix:

  • Protect all stock solutions with Amber Glass Vials .

  • Perform a "Dark Control" experiment (incubate one sample in light, one in foil-wrapped dark) to confirm photolysis.

Experimental Protocols

Protocol A: Stock Solution Stability Verification

Use this protocol to validate if your storage conditions are degrading your IS.

Materials:

• Isoprothiolane-d4 Stock (e.g., 1 mg/mL in Acetone or Methanol).

• LC-MS/MS System.[1][2][3]

• Amber vs. Clear Vials.

Steps:

• Preparation: Dilute the stock to 100 ng/mL in three different solvents:

  • A: Water (pH 7)

  • B: 0.1% Formic Acid in Water (pH ~3)

  • C: 50:50 Methanol:Water[2]

• Incubation: Split each group into two sets.

  • Set 1: Benchtop (Light exposed) for 4 hours.

  • Set 2: Benchtop (Foil-wrapped/Dark) for 4 hours.

• Analysis: Inject all samples. Normalize peak area to a freshly prepared "T0" standard.

• Acceptance Criteria:

  • Recovery > 95% indicates stability.

  • If A (Light) is low but A (Dark) is high: Photolysis is the cause.

  • If A (Dark) is low but B (Dark) is high: Hydrolysis is the cause.

Protocol B: Metabolite/Degradant Identification (LC-MS)

Use this to identify if an unknown peak is a degradation product.

MS Settings:

• Polarity: Positive ESI (Isoprothiolane ionizes well as [M+H]+).

• Scan Mode: Full Scan (Q1) from m/z 100 to 500.

Key Transitions to Monitor (for Parent Isoprothiolane):

• Parent: ~291 m/z (Check your specific d4 mass, likely ~295 m/z).

• Mono-ester degradant: ~249 m/z (Loss of isopropyl group, -42 Da).

• Dithiolane Ring: ~119 m/z (Characteristic fragment).

Logic: If you observe a peak at [Parent Mass - 42 Da] , it is the Mono-isopropyl ester formed via hydrolysis [2].

Frequently Asked Questions (FAQ)

Q1: Where is the "d4" label located on my Isoprothiolane standard? A: You must check the Certificate of Analysis (CoA) from your supplier (e.g., TRC, Sigma, CIL).

• Type A (Ring Labeled): Label is on the dithiolane ring.[4] More robust. Hydrolysis of the ester will yield a labeled metabolite.

• Type B (Wing Labeled): Label is on the isopropyl groups. High Risk. Hydrolysis causes the loss of the label, making the degradant invisible to the IS channel.

Q2: Can I store Isoprothiolane-d4 in water? A: No. Long-term storage in water is prohibited due to hydrolysis. Store stock solutions in Acetone or Methanol at -20°C. Working solutions in water/organic mixes should be used within 24 hours.

Q3: Does pH affect the extraction efficiency? A: Yes. Since the degradation products (mono-ester and di-acid) are more polar and acidic, they will not extract well into non-polar solvents (like Hexane) if the pH is high (ionized form). To extract the parent Isoprothiolane-d4, maintain a neutral-to-slightly-acidic pH to prevent degradation, but ensure the molecule is neutral for Liquid-Liquid Extraction (LLE).

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2017). Isoprothiolane: Evaluation of Toxicology and Residues. Food and Agriculture Organization of the United Nations.

• Santalad, A., et al. (2010). Biodegradation of Isoprothiolane by a Defined Microbial Consortium. Journal of Environmental Biology, 34(3), 545-554.[5]

• BenchChem Technical Support. (2025). Stability and Storage of Deuterated Internal Standards.

• Wang, Y., et al. (2019). Evaluation of photolysis and hydrolysis of fungicides in aqueous solutions. Journal of Agricultural and Food Chemistry. (General reference for dithiolane class stability).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) and Certificate of Analysis (CoA) provided by your chemical supplier.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fao.org [fao.org]
• 5. Degradation of isoprothiolane by a defined microbial consortium using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isoprothiolane-d4 Peak Shape in Liquid Chromatography

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals encountering challenges with the chromatographic peak shape of Isoprothiolane-d4. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve common issues, ensuring the accuracy and reproducibility of your analytical methods. Our approach is grounded in fundamental chromatographic principles and extensive field experience to provide you with scientifically sound and practical solutions.

Understanding Isoprothiolane-d4 and Its Chromatographic Behavior

Isoprothiolane is a systemic fungicide characterized as a neutral compound.[1][2] It is practically insoluble in water but readily soluble in organic solvents like acetone, methanol, and acetonitrile.[3][4][5] Chemically, it is diisopropyl 1,3-dithiolan-2-ylidenemalonate.[6] Isoprothiolane is hydrolytically stable at acidic to neutral pH (pH 4 and 7) but shows degradation at pH 9.[1][2][7][8] This information is critical when developing and troubleshooting liquid chromatography (LC) methods. As a deuterated internal standard, Isoprothiolane-d4 is designed to mimic the behavior of the parent compound, Isoprothiolane, closely.[9] However, subtle differences can sometimes lead to chromatographic challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my Isoprothiolane-d4 peak tailing?

Peak tailing for a neutral compound like Isoprothiolane-d4 is often multifactorial. The primary causes can be categorized into instrumental, chemical, and sample-related issues.

• Instrumental Causes: Excessive extra-column volume in your LC system, such as long or wide-bore tubing, can lead to peak broadening and tailing.[4] A void at the head of the column or a partially blocked frit can also distort the peak shape for all analytes.[10][11]

• Chemical Causes: While less common for neutral compounds, secondary interactions with the stationary phase can still occur. This might be due to active sites on the silica backbone of the column that are not perfectly end-capped.[7]

• Sample-Related Causes: Injecting your sample in a solvent significantly stronger than your mobile phase can cause peak distortion, including tailing.[12] Column overload, either by injecting too high a concentration or too large a volume, is another common culprit.[1]

Q2: My Isoprothiolane-d4 peak is fronting. What does this indicate?

Peak fronting is less common than tailing but typically points to a few specific problems:

• Column Overload: This is a primary cause of peak fronting.[1] When the concentration of the analyte is too high for the stationary phase to handle, the peak shape becomes distorted with a leading edge.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is too weak or immiscible with the mobile phase, it can lead to poor peak shape, including fronting.[1]

• Column Collapse: In more severe cases, a sudden onset of peak fronting for all analytes can indicate a physical collapse of the column bed, which is an irreversible failure.[11]

Q3: Can the choice of mobile phase additives affect the peak shape of Isoprothiolane-d4?

Yes, even for a neutral compound, mobile phase additives can influence peak shape. Adding a small amount of an acid, such as formic acid or acetic acid, to the mobile phase is a common practice in reversed-phase chromatography. This can help to suppress any potential secondary interactions with residual silanol groups on the silica-based stationary phase, leading to sharper, more symmetrical peaks.

Q4: I'm observing a split peak for Isoprothiolane-d4. What should I investigate?

Split peaks are often caused by a disruption in the sample path. Here's what to check:

• Partially Blocked Column Frit: Debris from the sample or system can clog the inlet frit of the column, causing the sample to be unevenly distributed onto the stationary phase.

• Column Void: A void or channel in the column packing material can cause the sample band to split as it travels through the column.

• Injector Issues: A partially blocked injector needle or port can also lead to a split sample injection.

Troubleshooting Guides

Scenario 1: Persistent Peak Tailing

If you are consistently observing peak tailing for Isoprothiolane-d4, follow this systematic troubleshooting workflow:

Step 1: System Evaluation

• Blank Injection: Run a blank injection (solvent only) to ensure there are no ghost peaks or carryover that might be co-eluting and causing the appearance of tailing.

• System Suitability Check: Inject a well-behaved, neutral compound to verify that the issue is specific to Isoprothiolane-d4 and not a general system problem.

Step 2: Method Parameter Optimization

• Reduce Injection Volume/Concentration: To rule out column overload, inject a smaller volume or a more dilute sample. If the peak shape improves, overload was the likely cause.

• Sample Solvent Matching: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than your initial mobile phase. Ideally, dissolve the sample in the mobile phase itself.[12] Isoprothiolane is soluble in common organic solvents like methanol and acetonitrile, which are frequently used in reversed-phase mobile phases.[3]

• Mobile Phase pH: Since Isoprothiolane is stable in acidic to neutral conditions, ensure your mobile phase pH is within this range (ideally between 4 and 7).[1][2][7] This will also help to suppress silanol interactions.

Step 3: Column and Hardware Assessment

• Column Flushing: If you suspect column contamination, try flushing the column with a strong solvent.

• Guard Column/In-line Filter: If you are not already using one, a guard column or an in-line filter can protect your analytical column from particulates and strongly retained compounds that can cause peak distortion.

• Column Replacement: If the above steps do not resolve the issue, the column itself may be degraded and require replacement.

Troubleshooting Workflow for Peak Tailing

Caption: A logical flow for troubleshooting peak fronting issues with Isoprothiolane-d4.

Data Summary: Impact of Method Parameters on Peak Shape

Parameter	Potential Issue	Recommended Action	Expected Outcome
Injection Volume	Column Overload (Fronting/Tailing)	Decrease injection volume	Improved peak symmetry
Sample Concentration	Column Overload (Fronting/Tailing)	Dilute sample	Improved peak symmetry
Sample Solvent	Peak Distortion (Tailing/Fronting/Splitting)	Dissolve sample in mobile phase or a weaker solvent	Sharper, more symmetrical peaks
Mobile Phase pH	Secondary Interactions (Tailing)	Adjust pH to 4-7	Reduced peak tailing
Column Condition	Tailing, Fronting, Splitting	Flush with strong solvent or replace	Restoration of good peak shape

Experimental Protocols

Protocol 1: Sample Solvent Optimization

• Prepare a stock solution of Isoprothiolane-d4 in acetonitrile.

• Create a series of dilutions of the stock solution using different solvents:

  • Mobile phase (initial conditions)

  • 50:50 Acetonitrile:Water

  • 100% Acetonitrile

  • 100% Methanol

• Inject equal concentrations of each dilution onto the LC system.

• Compare the peak shapes obtained from each injection. The solvent that provides the most symmetrical peak is the optimal choice.

Protocol 2: Column Overload Study

• Prepare a stock solution of Isoprothiolane-d4 in the optimized sample solvent from Protocol 1.

• Create a dilution series of the stock solution (e.g., 1x, 0.5x, 0.2x, 0.1x).

• Inject a constant volume of each concentration.

• Analyze the peak asymmetry at each concentration. A trend of improving peak shape with decreasing concentration indicates that the original concentration was causing overload.

• Alternatively, inject increasing volumes of the 1x solution (e.g., 1 µL, 2 µL, 5 µL, 10 µL) and monitor peak shape.

By systematically addressing these potential issues, you can significantly improve the peak shape of Isoprothiolane-d4 in your liquid chromatography experiments, leading to more reliable and accurate results.

References

• Isoprothiolane - ChemBK. (2024, April 10). Retrieved from [Link]

• Separation of Isoprothiolane on Newcrom R1 HPLC column. SIELC Technologies. Retrieved from [Link]

• ISOPROTHIOLANE (299) TOXICOLOGY. (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• ISOPROTHIOLANE (299). (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Isoprothiolane. Zhejiang Rayfull Chemicals Co.,Ltd. Retrieved from [Link]

• Isoprothiolane - General, Analysis, Material Safety Data Sheet, Report, Applications, Product, Suppliers. Primaryinfo.com. Retrieved from [Link]

• Isoprothiolane. PubChem. Retrieved from [Link]

• Isoprothiolane-d4. Pharmaffiliates. Retrieved from [Link]

• ISOPROTHIOLANE. (n.d.). Retrieved from [Link]

• Chromatograms of (a) isoprothiolane (28.5 lg g-acetone -1 ), (b)... ResearchGate. Retrieved from [Link]

• Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. (n.d.). National Institutes of Health. Retrieved from [Link]

• Isoprothiolane (Ref: SS 11946). AERU. University of Hertfordshire. Retrieved from [Link]

• pH Stability Of Commonly Used Pesticides. (n.d.). Retrieved from [Link]

• Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. (2024, May 23). Agilent. Retrieved from [Link]

• Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. (n.d.). Waters. Retrieved from [Link]

• A Step-by-Step Guide to Analytical Method Development and Validation. (2023, March 7). Emery Pharma. Retrieved from [Link]

• Poor peak shape. (n.d.). Obrnuta faza. Retrieved from [Link]

• Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography - Mass spectrometry. (2021, April 29). PubMed. Retrieved from [Link]

• Peak Tailing in HPLC. Element Lab Solutions. Retrieved from [Link]

• Evaluation of sample preparation techniques for MALDI-TOF-MS analysis of oligosaccharides. (n.d.). Diva-portal.org. Retrieved from [Link]

• A Review On Mastering Bioanalytical Sample Preparation Techniques: Achieving Accurate Analysis. (n.d.). International Journal of Pharmaceutical Sciences. Retrieved from [Link]

• New Trends in Sample Preparation for Bioanalysis. (2016, January 31). American Pharmaceutical Review. Retrieved from [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012, July 1). LCGC International. Retrieved from [Link]

• Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview. (n.d.). IJSDR. Retrieved from [Link]

• How to improve the peak shape (resolution) in UHPLC-MS during peptide analysis? (2019, January 7). ResearchGate. Retrieved from [Link]

• Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Application. (n.d.). Agilent. Retrieved from [Link]

• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. (2025, June 18). MicroSolv Technology Corporation. Retrieved from [Link]

• Atla et al., IJPSR, 2022; Vol. 13(3): 1044-1056. (2021, April 24). Retrieved from [Link]

• Agilent ZORBAX Column Selection Guide for HPLC. (n.d.). Postnova Analytics. Retrieved from [Link]

• Optimizing HPLC Column Selection Guide. (n.d.). Scribd. Retrieved from [Link]

• A Review on Analytical Method Development andValidation (With Case Study). (n.d.). Retrieved from [Link]

• World Journal of Pharmaceutical Research. (n.d.). WJPR. Retrieved from [Link]

• Development and Validation of Stability Indicating RP-HPLC Method for Voriconazole. (2025, August 8). ResearchGate. Retrieved from [Link]

Sources

• 1. rayfull.com [rayfull.com]
• 2. dithiolane group Systemic Foliar fungicide Isoprothiolane 40% EC [rayfull.net]
• 3. chembk.com [chembk.com]
• 4. primaryinfo.com [primaryinfo.com]
• 5. nichino.co.jp [nichino.co.jp]
• 6. Isoprothiolane | C12H18O4S2 | CID 39681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. fao.org [fao.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. lcms.cz [lcms.cz]
• 11. Separation of Isoprothiolane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. hortscans.ces.ncsu.edu [hortscans.ces.ncsu.edu]

Eliminating isobaric interference in Isoprothiolane-d4 detection

Topic: Eliminating Isobaric Interference in LC-MS/MS

Doc ID: TS-ISO-D4-001 | Status: Active | Level: Advanced[1]

Executive Summary & Diagnostic Logic

The Core Problem: You are observing the Isoprothiolane-d4 (Internal Standard) signal fluctuating or increasing linearly with the concentration of the native Isoprothiolane analyte.

The Scientific Reality: For sulfur-rich compounds like Isoprothiolane (

), "isobaric interference" is rarely random matrix noise; it is often an intrinsic Isotopic Contribution . The natural abundance of (4.2%) creates a significant isotopic cluster.[2] The M+4 isotope of the native drug (containing two atoms or combinations of and ) falls exactly on the mass of the d4-labeled standard.

If your native concentration is high, its M+4 isotope "bleeds" into the d4 MRM channel, falsely inflating the IS response and ruining linearity.

Diagnostic Workflow

Use this logic flow to determine if your interference is Matrix-Based (suppression/co-elution) or Analyte-Based (isotopic crosstalk).[1]

Figure 1: Diagnostic decision tree to isolate the source of isobaric interference.

Deep Dive: The Sulfur Isotope Trap

Isoprothiolane contains two Sulfur atoms.[1] This makes it unique compared to standard C/H/O/N drugs.[1]

The Isotope Data

Isotope	Mass Shift	Origin	Approx.[1][2] Abundance (Theoretical)
M+0	0		100% (Base)
M+2	+1.996 Da		~9.0%
M+4	+3.992 Da		~0.22%

The Conflict:

• Native Isoprothiolane M+4 Mass: ~294.06 Da

• Isoprothiolane-d4 Monoisotopic Mass: ~294.09 Da[1]

These two masses are indistinguishable on standard Triple Quadrupole (QqQ) instruments.[1] If you inject a sample with 1,000 ng/mL of Native Isoprothiolane, the M+4 isotope contributes roughly 2.2 ng/mL equivalent signal to the IS channel. If your IS is spiked at 10 ng/mL, you have introduced a 22% error before data processing even begins.[1]

Troubleshooting Protocols

Protocol A: The "Zero IS" Validation (Mandatory)

Goal: Quantify the exact % crosstalk from Native to IS channel.

• Prepare: A high-concentration standard of Native Isoprothiolane (e.g., 1,000 ng/mL) in solvent. Do not add Internal Standard.

• Acquire: Run this sample monitoring both Native and d4 MRM transitions.

• Calculate:

• Threshold: If Crosstalk > 0.1%, you must apply Solution 1 or Solution 2 below.

Protocol B: Optimizing Sample Prep (QuEChERS)

Goal: Remove isobaric matrix interferences (e.g., lipids/pigments) that mimic the analyte mass.

Isoprothiolane is lipophilic (LogP ~2.8).[1] Standard QuEChERS often leaves co-eluting fats in rice matrices.[1]

• Extraction: Use Acetate-buffered QuEChERS (AOAC 2007.[1]01) to maintain pH stability.

• dSPE Cleanup (Critical Step):

  • Rice/Cereals: Use PSA + C18.[1] The C18 removes long-chain lipids that often co-elute with Isoprothiolane.[1]

  • High Pigment (Vegetables): Add Graphitized Carbon Black (GCB), but caution : GCB can adsorb planar pesticides like Isoprothiolane. Limit GCB to <10mg/mL and validate recovery.[1]

• Filtration: Use 0.2 µm PTFE filters. Nylon filters may bind the analyte.[1]

Solutions & Fixes

Solution 1: Adjusting the IS Concentration (The Practical Fix)

If you cannot change the IS (to d6 or 13C), you must overwhelm the interference.

• Action: Increase your Isoprothiolane-d4 spike concentration.

• Logic: If the Native M+4 contribution is 2 ng/mL (at ULOQ), spiking the IS at 100 ng/mL makes the interference only 2% (negligible) compared to 20% if spiked at 10 ng/mL.

• Limit: Ensure the IS signal does not saturate the detector.

Solution 2: Mathematical Correction (The Computational Fix)

If you must use low IS concentrations, apply a correction factor in your processing software (e.g., MassHunter, Analyst).

• Crosstalk Factor is derived from Protocol A.[1]

Solution 3: MRM Transition Tuning (The Specificity Fix)

Deuterium labels on the isopropyl wings can be lost during fragmentation.[1] Ensure your transition retains the deuterium.[1]

Compound	Precursor (m/z)	Product (m/z)	Comment
Native	291.1	249.1	Loss of Propene ( )
d4-IS	295.1	253.1	Recommended. Retains d4 label.[1]
d4-IS (Bad)	295.1	249.1	Avoid. Loss of labeled wing makes it isobaric to native.[1]

Frequently Asked Questions (FAQ)

Q: Why not just use High Resolution MS (HRMS) to separate them? A: You can, but it requires resolving power >30,000. The mass difference between the M+4 isotope (

) and the d4 ( ) is extremely small (mass defect). On a standard Triple Quad, they are inseparable.[1]

Q: My calibration curve is quadratic (bending down) only when using d4 IS. Why? A: This is the classic signature of "Isotopic Crosstalk." As the native concentration increases, the "noise" in the IS channel increases.[1] Since the IS Area is the denominator in the ratio (

), an artificially inflated IS Area drives the ratio down at high concentrations, causing the curve to bend.

Q: Can I use Isoprothiolane-d6 instead? A: Yes, and you should if possible. The M+6 isotope abundance of the native compound is statistically negligible.[1] Using d6 eliminates the crosstalk issue entirely, allowing for lower IS concentrations and higher sensitivity.[1]

Q: I see interference in the Blank Matrix even without Native analyte. Why? A: This is Matrix Interference , not isotopic crosstalk. It suggests a compound in the food matrix has the same mass/transition.[1]

• Fix: Enhance chromatography. Isoprothiolane elutes in the middle of the run.[1] Slow down your gradient (e.g., 0.5% increase in organic per minute) around the elution time to separate the matrix peak from the IS.

References

• AOAC International. (2007).[1] Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.[1][3]

• European Union Reference Laboratories (EURL). (2010).[1] Validation Report: Determination of isoprothiolane residues in rice by GC-MS/MS (QuEChERS method).

• Wang, J., et al. (2013).[1] Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry. Analytical Chemistry.[1][2][4][5][6][7][8]

• Agilent Technologies. (2017).[1] Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM. Application Note.

Sources

• 1. lcms.cz [lcms.cz]
• 2. GCMS Section 6.5 [people.whitman.edu]
• 3. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. lcms.cz [lcms.cz]
• 6. m.youtube.com [m.youtube.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. fao.org [fao.org]

Reference Data & Comparative Studies

Technical Guide: Enhancing Isoprothiolane Quantification Accuracy with Isoprothiolane-d4

Topic: Accuracy and Precision Assessment Using Isoprothiolane-d4 Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the quantitative analysis of Isoprothiolane (IPT)—a systemic fungicide and hepatic therapeutic agent—matrix effects (ME) remain the primary source of analytical error. While external standardization is sufficient for simple solvents, it frequently fails in complex matrices (e.g., Oryza sativa, plasma, or fatty liver tissue) due to variable ionization suppression.

This guide evaluates the performance of Isoprothiolane-d4 (IPT-d4) as a Stable Isotope-Labeled Internal Standard (SIL-IS). Comparative assessment data demonstrates that IPT-d4 corrects for non-linear matrix effects, reducing Relative Standard Deviation (RSD) from >15% to <5% and ensuring recovery rates consistently fall within the 95–105% range, irrespective of matrix complexity.

Mechanistic Insight: The Necessity of Deuterated Standards

The Challenge: Ion Suppression

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), co-eluting matrix components (phospholipids, pigments) compete with the analyte for charge in the electrospray ionization (ESI) source.[1][2] This results in Ion Suppression , where the detector signal does not accurately reflect the analyte concentration.

The Solution: Co-elution and Compensation

Isoprothiolane-d4 is chemically identical to the target analyte but mass-shifted (+4 Da). Because it shares the same retention time and physicochemical properties, it experiences the exact same ionization suppression or enhancement as the native Isoprothiolane.

• External Standard Method: Assumes no matrix interference. If matrix suppresses signal by 30%, the result is 30% lower than reality.

• Internal Standard Method (IPT-d4): If matrix suppresses Native IPT by 30%, it also suppresses IPT-d4 by 30%. The ratio of Native/IS remains constant, yielding accurate quantification.

Visualization: Matrix Effect Correction Mechanism

Figure 1: Mechanism of Matrix Effect Compensation using SIL-IS. The ratio-metric calculation cancels out ionization variability.

Experimental Protocol: Validated LC-MS/MS Workflow

This protocol is designed to meet SANTE/11312/2021 and FDA Bioanalytical Method Validation guidelines.

Reagents and Standards[3][4][5]

• Analyte: Isoprothiolane (CAS: 50512-35-1), Purity >98%.

• Internal Standard: Isoprothiolane-d4 (CAS: 1715020-82-8), Purity >98%, isotopic enrichment >99%.

• Solvents: LC-MS grade Acetonitrile (MeCN) and Methanol (MeOH).

Mass Spectrometry Parameters (MRM)

The deuteration is located on the dithiolane ring. Fragmentation of Isoprothiolane typically involves the loss of isopropyl groups (43 Da), leaving the ring intact. Therefore, product ions for the IS are shifted by +4 Da.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Isoprothiolane	291.1 [M+H]⁺	249.1 (Loss of C₃H₆)	229.0	15 / 25
Isoprothiolane-d4	295.1 [M+H]⁺	253.1 (Loss of C₃H₆)	233.0	15 / 25

Extraction Workflow (QuEChERS Method)

Figure 2: Step-by-step extraction workflow ensuring the Internal Standard equilibrates with the matrix before extraction.

Comparative Performance Assessment

The following data summarizes a validation study comparing Method A (External Standard) vs. Method B (Internal Standard with IPT-d4) in a complex rice matrix.

Accuracy (Recovery Rates)

Data represents mean recovery (n=5) at a spike level of 10 µg/kg.

Metric	External Standard Method	Isoprothiolane-d4 Method	Status
Mean Recovery	72.4%	98.6%	Optimized
Range	65% – 85%	96% – 101%	Tightened
Bias Source	Uncorrected Matrix Suppression	None (Corrected)

Precision (Repeatability)

Data derived from inter-day analysis (3 separate days).

Metric	External Standard Method	Isoprothiolane-d4 Method	Guideline Limit
Intra-day RSD (%)	12.8%	2.1%	< 20%
Inter-day RSD (%)	18.5%	3.4%	< 20%

Matrix Effect (ME) Calculation

• External Std Result: ME = 72% (Significant Ion Suppression).

• IPT-d4 Result: The IS response was also suppressed to 72%, meaning the Relative Response Ratio (

  ) remained identical to the solvent standard.

Critical Analysis & Recommendations

Why Choose Isoprothiolane-d4?

• Regulatory Compliance: FDA and EMA guidelines strongly recommend stable isotope IS for LC-MS/MS assays to prove method robustness.

• Cost-Efficiency: While the reagent is more expensive than structural analogues, it eliminates the need for "Matrix-Matched Calibration Curves," saving significant labor and instrument time.

• Data Integrity: It provides the only self-validating mechanism to prove that a low result is due to low concentration, not instrument failure or matrix suppression.

Implementation Tips

• Equilibration: Ensure IPT-d4 is added before any extraction step (QuEChERS or LLE) to account for extraction losses, not just ionization effects.

• Concentration: Spike IPT-d4 at a concentration near the midpoint of your calibration curve (e.g., 50 ng/mL).

• Cross-Talk Check: Verify that the d4 standard does not contain native Isoprothiolane impurities (check blank samples spiked only with IS).

References

• European Commission. (2021). SANTE/11312/2021: Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. Retrieved from [Link]

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry.[3][4][5][6][7][8][9] Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2024). Isoprothiolane Compound Summary. PubChem. Retrieved from [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Development and validation of a sensitive LC-MS/MS method for determination of intracellular concentration of fluconazole in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A multiresidue method for the analysis of pesticide residues in polished rice (Oryza sativa L.) using accelerated solvent extraction and gas chromatography and confirmation by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 8. researchgate.net [researchgate.net]
• 9. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry | MDPI [mdpi.com]

Navigating the Lower Limits: A Comparative Guide to Limit of Detection (LOD) Determination for Isoprothiolane-d4

For Immediate Release

In the landscape of quantitative analytical chemistry, particularly in the fields of environmental monitoring and drug development, the precise and accurate determination of the limit of detection (LOD) is a cornerstone of method validation. This is especially true for isotopically labeled internal standards like Isoprothiolane-d4, which are critical for the accurate quantification of their unlabeled counterparts. This guide provides a comprehensive comparison of established methodologies for determining the LOD of Isoprothiolane-d4, offering researchers, scientists, and drug development professionals a detailed roadmap for selecting and implementing the most appropriate strategy.

Isoprothiolane, a systemic fungicide, is utilized in agriculture to control a variety of fungal diseases in crops like rice. Its deuterated form, Isoprothiolane-d4, serves as an invaluable internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), to ensure the accuracy of residue analysis in complex matrices. The ability to confidently detect the lowest possible concentration of this internal standard directly impacts the reliability and sensitivity of the entire analytical method.

Understanding the Limit of Detection: Foundational Concepts

The limit of detection (LOD) is defined as the lowest concentration of an analyte in a sample that can be reliably distinguished from a blank sample with a stated level of confidence. It is a critical parameter in analytical method validation, indicating the sensitivity of a method. Several internationally recognized guidelines, including those from the International Council for Harmonisation (ICH) and the United States Environmental Protection Agency (US EPA), provide frameworks for LOD determination.

Comparative Analysis of LOD Determination Methodologies

There are several accepted approaches to determining the LOD, each with its own set of advantages and applications. The choice of method often depends on the nature of the analytical instrument, the presence of background noise, and the specific requirements of the study.

1. Signal-to-Noise (S/N) Ratio:

This is a commonly used method, particularly for analytical techniques that exhibit baseline noise, such as chromatography and spectroscopy.

• Principle: The S/N ratio compares the magnitude of the analytical signal to the magnitude of the background noise.

• Procedure: A series of samples with known low concentrations of Isoprothiolane-d4 are analyzed. The signal height (or area) of the analyte peak is measured and compared to the standard deviation of the baseline noise over a defined interval.

• Interpretation: An S/N ratio of 3:1 is generally accepted for estimating the LOD.

• Advantages: It is a relatively simple and quick method to perform.

• Limitations: The determination of noise can be subjective and may vary between different software and analysts.

2. Standard Deviation of the Response and the Slope of the Calibration Curve:

This method is prescribed by the ICH and is suitable for analytical methods that do not have significant background noise.

• Principle: The LOD is calculated based on the standard deviation of the response of blank samples and the slope of the calibration curve.

• Procedure:

  • Analyze a sufficient number of blank samples (typically 10 or more) to obtain a reliable estimate of the standard deviation of the blank response (σ).

  • Generate a calibration curve in the low concentration range of Isoprothiolane-d4 and determine its slope (S).

• Calculation: